Chloropentaamminecobalt(III) chloride
Overview
Description
Chloropentaamminecobalt(III) chloride, also known as [Co(NH₃)₅Cl]Cl₂, is a red-violet, diamagnetic, water-soluble salt. Its coordination complex features a central cobalt ion surrounded by five ammonia ligands and one chloride ligand. Historically, cobalt complexes have intrigued chemists due to their colorful properties and ease of preparation .
Preparation Methods
The synthesis of chloropentaamminecobalt(III) chloride involves a two-step process:
Oxidation and Intermediate Formation:
Coordination of Chloride Ligand:
Chemical Reactions Analysis
Reactions: Chloropentaamminecobalt(III) chloride undergoes various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The primary product is [Co(NH₃)₅Cl]Cl₂ itself.
Scientific Research Applications
Chloropentaamminecobalt(III) chloride finds applications in:
Chemistry: Used as a model compound for studying coordination chemistry.
Biology and Medicine: Investigated for its effects on mitochondrial magnesium availability and metabolic health benefits.
Industry: Doped with polyvinyl acetate to enhance optical conductivity in polymeric films.
Mechanism of Action
- The compound’s mechanism of action involves interactions with molecular targets and pathways, but detailed studies are ongoing.
Comparison with Similar Compounds
- Chloropentaamminecobalt(III) chloride stands out due to its unique coordination geometry and color.
- Similar compounds include other cobalt complexes, such as pentaamminechlororhodium dichloride.
Properties
Molecular Formula |
Cl3CoH15N5 |
|---|---|
Molecular Weight |
250.44 g/mol |
IUPAC Name |
azane;trichlorocobalt |
InChI |
InChI=1S/3ClH.Co.5H3N/h3*1H;;5*1H3/q;;;+3;;;;;/p-3 |
InChI Key |
NSYALVBBDKTCLE-UHFFFAOYSA-K |
Canonical SMILES |
N.N.N.N.N.Cl[Co](Cl)Cl |
Origin of Product |
United States |
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